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Compound of Interest

Compound Name: Rufinamide-15N,d2

Cat. No.: B583773 Get Quote

For researchers and drug development professionals engaged in the study of epilepsy and

related neurological disorders, the isotopically labeled compound Rufinamide-15N,d2 serves

as a critical internal standard for pharmacokinetic and metabolic studies. This technical guide

provides an in-depth overview of sourcing this compound, a detailed experimental protocol for

its application in quantitative analysis, and a visual representation of its mechanism of action.

Sourcing Rufinamide-15N,d2: A Comparative
Overview of Suppliers
Rufinamide-15N,d2 is available from several specialized chemical suppliers. The choice of

vendor may depend on factors such as purity requirements, available quantities, lead times,

and cost. Below is a summary of key information from various suppliers to aid in the

procurement process.
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Supplier Product Name Purity Storage
Additional
Information

MedChemExpres

s

Rufinamide-

15N,d2
Not specified

Recommended

storage as per

Certificate of

Analysis

For research use

only. Shipped at

room

temperature in

the continental

US.[1]

Thomas

Scientific

Rufinamide-

15N,D2 solution
Not specified Not specified

Product is

restricted and

requires a

Thomas

Business

Account for

purchase.[2]

LGC Standards
Rufinamide-

15N,d2
>95% (HPLC) -20°C

Certified

reference

material.[3]

Supelco (Merck)
RUFINAMIDE-

15N,D2
Not specified Not specified

Available in a 1 *

1 mL solution

format.

BDG Synthesis
Rufinamide-

15N,d2

HPLC Purity

>98%
Not specified

Ships with a

Certificate of

Analysis

including NMR

and HPLC data.

[1]

Chemtos Custom

Synthesis

High Purity Not specified Specializes in

custom synthesis

of stable isotope-

labeled

compounds.

Provides full
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chemical

certification.[4]

Shimadzu
Custom

Synthesis
High Purity Not specified

Offers custom

synthesis of

stable

isotopically

labeled

standards with

detailed

Certificates of

Analysis.[5]

Eurofins
Custom

Synthesis
High Purity Not specified

Provides custom

synthesis of

compounds

labeled with

stable isotopes,

with GLP-

certified analysis

available.[6]

Experimental Protocol: Quantitative Analysis of
Rufinamide in Plasma by LC-MS/MS
The use of a stable isotope-labeled internal standard such as Rufinamide-15N,d2 is crucial for

correcting for matrix effects and variations in sample processing and instrument response,

thereby ensuring the accuracy and precision of quantitative bioanalytical methods. The

following protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method for the determination of Rufinamide in plasma samples.

1. Sample Preparation:

To a 50 μL aliquot of plasma, add a known concentration of Rufinamide-15N,d2 as an

internal standard.

Perform protein precipitation by adding methanol.
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Vortex the mixture and centrifuge to pellet the precipitated proteins.

Transfer the supernatant for LC-MS/MS analysis.

2. Liquid Chromatography (LC) Conditions:

Column: A reversed-phase column such as a Zorbax SB-C18 (100mm x 3mm, 3.5μm) is

suitable.[4]

Mobile Phase: An isocratic mobile phase consisting of a mixture of water with 0.1% formic

acid and methanol (50:50, v/v) can be used.[4]

Flow Rate: A typical flow rate is around 0.5 - 1.0 mL/min.

Injection Volume: 5-10 µL.

Column Temperature: Maintain at a constant temperature, e.g., 40°C.

3. Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.[4]

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Rufinamide: Monitor the transition of the precursor ion m/z 239 to a specific product ion,

for example, m/z 127.[4]

Rufinamide-15N,d2 (Internal Standard): Monitor the transition of the precursor ion to its

corresponding product ion. The specific m/z values will depend on the exact labeling

pattern.

Instrument Parameters: Optimize parameters such as declustering potential, collision energy,

and cell exit potential for both the analyte and the internal standard to achieve maximum

sensitivity and specificity.

4. Quantification:
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Construct a calibration curve by plotting the ratio of the peak area of Rufinamide to the peak

area of the internal standard (Rufinamide-15N,d2) against the concentration of Rufinamide

standards.

Use the calibration curve to determine the concentration of Rufinamide in the unknown

plasma samples.

Mechanism of Action: Rufinamide's Effect on
Voltage-Gated Sodium Channels
Rufinamide exerts its antiepileptic effects primarily by modulating the activity of voltage-gated

sodium channels in neurons.[7][8] It stabilizes the inactive state of these channels, which

reduces neuronal hyperexcitability and limits the sustained, high-frequency firing of action

potentials that is characteristic of seizures.[7][9]

Presynaptic Neuron

Drug Intervention

Action Potential
Propagation

Voltage-Gated Na+ Channel
(Resting State)

Depolarization

Voltage-Gated Na+ Channel
(Active State)

Activation

Voltage-Gated Na+ Channel
(Inactive State)Inactivation

Sustained Repetitive Firing
(Seizure Activity)

Repolarization/
Recovery

Rufinamide

Stabilizes Inactive State

Click to download full resolution via product page

Caption: Mechanism of action of Rufinamide on voltage-gated sodium channels.
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This guide provides a foundational resource for researchers working with Rufinamide-15N,d2.

By understanding the available sources, employing a robust analytical methodology, and

comprehending its molecular mechanism, scientists can effectively utilize this critical tool in the

advancement of epilepsy research and the development of novel antiepileptic therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b583773?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

